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A Note on "79R5BY5Qjz": The initial query for "79R5BY5Qjz" did not correspond to a
recognized chemical substance. This guide has been developed for Sodium Azide (NaNs), a
highly toxic and reactive compound commonly used in research laboratories for applications
such as a biocide in stock solutions and as a reagent in organic synthesis. The principles of risk
assessment and PPE selection detailed herein are broadly applicable to the safe handling of
other hazardous materials.

Understanding the Hazard: Why Sodium Azide
Demands Respect

Sodium azide (NaNs) is a colorless, odorless crystalline solid.[1] Its high acute toxicity presents
a significant risk to laboratory personnel. Ingestion of as little as 100-200 mg can lead to severe
health effects, including headache, respiratory distress, and diarrhea.[2][3] The primary target
organs are the central nervous system and the brain.[2][3] Crucially, sodium azide is rapidly
absorbed through the skin, making dermal contact a critical exposure route.[2][4]

Beyond its immediate toxicity, sodium azide poses several other significant hazards:
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e Formation of Hydrazoic Acid: In the presence of water or acids, sodium azide rapidly
hydrolyzes to form hydrazoic acid (HNs), a highly toxic, volatile, and explosive gas.[3][4] This
presents a serious inhalation hazard.[2]

o Explosive Metal Azides: Sodium azide reacts with heavy metals such as lead, copper, silver,
gold, and the solder in plumbing systems to form highly shock-sensitive and explosive metal
azides.[4][5] This is a critical consideration for both handling and disposal.

» Violent Decomposition: When heated to approximately 275°C, sodium azide can decompose
violently.[2][3]

Due to these significant risks, sodium azide is classified as a particularly hazardous substance
by the Occupational Safety and Health Administration (OSHA).[4][5]

Core Principles of Protection: The Hierarchy of
Controls

Before any work with sodium azide begins, a thorough risk assessment is essential. The
"Hierarchy of Controls" is a fundamental concept in laboratory safety that prioritizes the most
effective measures for risk reduction.
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Caption: The Hierarchy of Controls prioritizes safety measures from most to least effective.

« Elimination/Substitution: The most effective control is to eliminate the use of sodium azide
altogether or substitute it with a less hazardous alternative, if scientifically viable.[6]

* Engineering Controls: These are physical changes to the workspace to isolate the hazard.
For sodium azide, the primary engineering control is a certified chemical fume hood.[7] All
work with solid sodium azide or solutions with a concentration greater than 5% must be
conducted in a fume hood.[2]

o Administrative Controls: These are work practices and procedures that reduce exposure.
Examples include developing a written Standard Operating Procedure (SOP), providing
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comprehensive training, and restricting access to authorized personnel.[4]

o Personal Protective Equipment (PPE): PPE is the last line of defense. It does not eliminate

the hazard but provides a barrier between the user and the chemical. The remainder of this

guide will focus on the correct selection and use of PPE for handling sodium azide.

Selecting the Right PPE for Sodium Azide

The minimum required PPE for any work involving sodium azide includes a lab coat, chemical

splash goggles, long pants, and closed-toe shoes.[2] However, the specific task and

concentration of sodium azide will dictate the necessary level of protection.

TaskiConcentr  Hand EyelFace Body Respiratory
ation Protection Protection Protection Protection
Single pair of ANSI-approved Not typically
Handling Dilute nitrile gloves safety glasses Standard lab required if
Solutions (<5%) (min. 0.11mm with side coat handled in a
thickness)[4] shields[8] fume hood

Double-gloving

Required if work

Handling Solid o cannot be
with nitrile or ) )

NaNs or ) o Chemical splash Fully buttoned conducted in a
thicker nitrile

Concentrated goggles[7] lab coat[8] fume hood

] rubber gloves|[2]
Solutions (=5%) 7] (consult EHS for
fit-testing)[7]

Double-gloving Lab coat; Work must be

Risk of Splash or  with nitrile or Chemical splash consider Tyvek conducted in a

Aerosol

Generation

thicker nitrile

rubber gloves|[2]

[7]

goggles and a
face shield[9][10]

sleeves or gown
for additional

protection[6]

fume hood or
other ventilated

enclosure[4]

Rationale for PPE Selection:

o Hand Protection: Nitrile gloves provide adequate protection against sodium azide.[4] Double-

gloving is recommended for higher concentrations and when handling the solid form to

protect against tears and to allow for quick removal of the outer glove in case of
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contamination.[2][7] Always check the manufacturer's compatibility chart for breakthrough
times.[8]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[8]
However, due to the high toxicity and potential for splashes, chemical splash goggles offer
superior protection.[7] A face shield should be worn in conjunction with goggles when there is
a significant risk of splashing.[9][10]

Body Protection: A fully buttoned lab coat protects the skin and personal clothing from
contamination.[8] For tasks with a higher risk of exposure, such as cleaning up spills,
additional protection like Tyvek sleeves may be necessary.[6]

Respiratory Protection: Handling solid sodium azide or solutions that can generate aerosols
or vapors (like hydrazoic acid) must be done in a chemical fume hood.[8] If this is not
possible, a respiratory protection program is required, and personnel must be fit-tested for an
appropriate respirator.[7]

Step-by-Step PPE Protocols

Properly donning (putting on) and doffing (taking off) PPE is critical to prevent cross-
contamination.

Donning Procedure:

°—> 1. Lab Coat |—®| 2.Goggles/Face Shield —® 3.Gloves [—P Ready for Work

Click to download full resolution via product page

Caption: The correct sequence for putting on PPE before handling sodium azide.
o Lab Coat: Put on a properly fitting lab coat and ensure it is fully buttoned.[8]

o Eye and Face Protection: Don safety glasses or chemical splash goggles. If required, add a
face shield.[8]
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» Gloves: Put on the first pair of nitrile gloves. If double-gloving, put on the second pair over
the first, ensuring the cuff of the outer glove goes over the cuff of the lab coat sleeve.

Doffing Procedure:

The doffing procedure is designed to remove the most contaminated items first.

Work Complete 1. Outer Gloves (if used) |—>| 2. Lab Coat |—>| 3. Goggles/Face Shield |—>| 4. Inner Gloves |—>| 5. Wash Hands }—b@

Click to download full resolution via product page
Caption: The correct sequence for removing PPE to prevent contamination.

o Gloves (Outer Pair): If double-gloved, remove the outer pair by grasping the outside of the
cuff and peeling it off, turning it inside out. Dispose of it immediately in the designated
hazardous waste container.

e Lab Coat: Unbutton the lab coat. Remove it by rolling it down from the shoulders, keeping
the contaminated outer surface away from your body.

» Goggles/Face Shield: Remove eye and face protection from the back to avoid touching the
front surface.

e Gloves (Inner/Single Pair): Remove the final pair of gloves using the same technique as in
step 1.

e Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.[2][8]

Disposal of Contaminated PPE and Materials

All disposable materials that have come into contact with sodium azide, including gloves, weigh
paper, pipette tips, and absorbent pads, must be treated as hazardous waste.[1][11]

Key Disposal Principles:

e No Drain Disposal: Under no circumstances should sodium azide solutions be poured down
the drain.[2] This can lead to the formation of explosive metal azides in the plumbing.[2][5]
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o Designated Waste Containers: Use a clearly labeled, non-metal hazardous waste container
for all contaminated solid waste.[8][10] The container should be kept closed when not in use.

[6]

e Segregation: Do not mix sodium azide waste with acidic waste, as this will generate toxic
hydrazoic acid gas.[1]

o Decontamination: After work is complete, wipe down the work area (e.g., fume hood surface)
with a soap and water solution.[8] The cleaning materials used must also be disposed of as
hazardous waste.[4]

o Waste Pickup: Follow your institution's procedures for hazardous waste collection.[11]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is crucial.

o Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes while removing contaminated clothing.[4][12] Seek immediate medical attention.
[13]

o Eye Contact: Flush eyes with an eyewash station for at least 15 minutes, holding the eyelids
open.[4][12] Seek immediate medical attention.[13]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[13][14]

« Spill:

o Small Spill (inside a fume hood): If you are trained and confident, cover the spill with an
absorbent material (for liquids) or a dampened paper towel (for solids).[4] Do not use
metal instruments for cleanup.[10] Place all cleanup materials in a sealed, non-metal
container for hazardous waste disposal.[10]

o Large Spill or Any Spill Outside a Fume Hood: Evacuate the area immediately and alert
others.[2] Contact your institution's emergency response team (e.g., Environmental Health
and Safety).[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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